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definition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl Paraben-13C6

CAS No.: 1581694-95-2

Cat. No.: S883048

Compound Definition and Core Characteristics

This compound is the methyl ester of 4-hydroxybenzoic acid, where six carbon atoms in the benzene ring are
the stable (non-radioactive) carbon-13 isotope [1]. This specific labeling makes it distinguishable from the

native compound by mass spectrometry.

The table below summarizes its key identifying properties:

Property Description

IUPAC Name Methyl 4-hydroxybenzoate-13C6 [1]

Synonyms Methyl Paraben-13C6; 4-Hydroxybenzoic Acid Methyl Ester-13C6; E 218-13C6
[2]

CAS Number 1581694-95-2 [1] [2]

Molecular C213CeHs0s [1] [2]

Formula

Molar Mass 158.10 g/mol [1] [2]
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Physicochemical Properties and Handling

This labeled standard is typically supplied as a white to off-white solid [1]. Its molecular structure is

designed to mimic the natural compound in all aspects except mass.

Property Specification Note / Application

Appearance White to off-white solid [1] -

Solubility 100 mg/mL in DMSO (632.51 mM) [1] Requires ultrasonic treatment and
warming [1].
Storage -20°C for 3 years (powder); -80°C for 6 months Protect from moisture.

(in solvent) [1]

Applications and Experimental Protocols

The primary application of Methyl Paraben-13C6 is as an internal standard in analytical chemistry to

ensure accurate quantification.

¢ Role as Internal Standard: It is added in a known quantity to samples (e.g., urine, blood, water,
product extracts) before processing [1]. Any losses during sample preparation, such as extraction or
derivatization, proportionally affect both the native parabens and the 13C6 standard. During MS
analysis, the standard and analytes are detected at different mass-to-charge ratios, allowing for
precise correction and quantification [1].

Detailed Protocol for Urinary Paraben Analysis

The following workflow visualizes a typical GC-MS/MS method for measuring paraben levels in urine, a

common approach in exposure assessment studies that can utilize this labeled standard [3]:
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Experimental workflow for paraben analysis in urine.

e Sample Preparation and Analysis [3]: The method involves enzymatic deconjugation, liquid-liquid
extraction, derivatization, and GC-MS/MS analysis. Methyl Paraben-13C6 is added at the very first
step to correct for variability throughout this process.

Paraben Metabolism and Relevance
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Using a labeled standard helps track the behavior of methylparaben in biological systems. Enterobacter
cloacae hydrolyzes methylparaben to 4-hydroxybenzoic acid, which is then decarboxylated to phenol under
aerobic conditions [4]. In humans, dermally absorbed or ingested methylparaben is rapidly hydrolyzed to 4-

hydroxybenzoic acid, conjugated, and excreted in urine without evidence of accumulation [5].

Safety and Regulatory Information

o Safety: Methyl Paraben-13C6 is for research use only and is not intended for diagnostic or
therapeutic use [1] [2]. While methylparaben is generally considered low in toxicity and safe at low
concentrations, it can act as a chemical allergen and has known estrogenic activity [1].

¢ Regulatory Status: Unlabeled methylparaben is generally regarded as safe by the FDA and is widely
used as a preservative in cosmetics, pharmaceuticals, and food, often at concentrations between
0.01% and 0.3% [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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